![molecular formula C16H19NO3S B272612 N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide](/img/structure/B272612.png)
N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide, also known as EDBS, is a sulfonamide compound that has garnered attention in the scientific community due to its potential applications in medicinal chemistry. EDBS is a white solid that is soluble in organic solvents and has a molecular weight of 329.42 g/mol. In
Mechanism of Action
N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide inhibits the activity of carbonic anhydrase by binding to the active site of the enzyme. This prevents the hydration of carbon dioxide, which leads to a decrease in the production of bicarbonate and protons. This mechanism of action has been confirmed by X-ray crystallography studies.
Biochemical and Physiological Effects
This compound has been shown to have a high affinity for carbonic anhydrase II, which is found in the cytoplasm of many cells. Inhibition of carbonic anhydrase II has been shown to have anti-tumor effects, as well as potential applications in the treatment of glaucoma and epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide is its high affinity for carbonic anhydrase II, which makes it a potent inhibitor of the enzyme. However, this compound has limited solubility in aqueous solutions, which can make it difficult to use in certain experiments. In addition, this compound has not been extensively studied in vivo, which limits its potential applications in the development of new drugs.
Future Directions
Future research on N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide could focus on improving its solubility in aqueous solutions, as well as studying its in vivo effects. In addition, this compound could be used as a starting point for the development of new carbonic anhydrase inhibitors with improved pharmacological properties. Finally, this compound could be studied for its potential applications in the treatment of other diseases, such as osteoporosis and Alzheimer's disease, which have been linked to carbonic anhydrase activity.
Synthesis Methods
The synthesis of N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide involves the reaction of 2-ethoxyaniline with 3,4-dimethylbenzenesulfonyl chloride in the presence of a base such as triethylamine or pyridine. The reaction takes place at room temperature and yields this compound as a white solid in good yield. The purity of the compound can be improved by recrystallization from an appropriate solvent.
Scientific Research Applications
N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide has been studied for its potential applications in medicinal chemistry, specifically as a carbonic anhydrase inhibitor. Carbonic anhydrase is an enzyme that catalyzes the reversible hydration of carbon dioxide to bicarbonate and protons. Inhibition of carbonic anhydrase has been shown to have therapeutic potential in the treatment of glaucoma, epilepsy, and certain cancers.
properties
Molecular Formula |
C16H19NO3S |
---|---|
Molecular Weight |
305.4 g/mol |
IUPAC Name |
N-(2-ethoxyphenyl)-3,4-dimethylbenzenesulfonamide |
InChI |
InChI=1S/C16H19NO3S/c1-4-20-16-8-6-5-7-15(16)17-21(18,19)14-10-9-12(2)13(3)11-14/h5-11,17H,4H2,1-3H3 |
InChI Key |
WGYGBJRNLINQGE-UHFFFAOYSA-N |
SMILES |
CCOC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)C)C |
Canonical SMILES |
CCOC1=CC=CC=C1NS(=O)(=O)C2=CC(=C(C=C2)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.